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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1139560

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and handling of stock
solutions of NF023 hexasodium salt, a selective P2X1 purinergic receptor antagonist and
Gaoli protein inhibitor. Adherence to these guidelines is crucial for ensuring the stability, and
efficacy of the compound in experimental settings.

Quantitative Data Summary

The physical and chemical properties of NF023 hexasodium salt can vary slightly between
suppliers, primarily due to differences in hydration states. The following table summarizes key
guantitative data from various commercial sources.
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Property Value Source
Sigma-Aldrich,

Molecular Formula C3sH20N4Nas021Se MedChemEXxpress, Tocris
Bioscience

Molecular Weight 1162.88 g/mol Sigma-Aldrich,
MedChemExpress

1162.86 g/mol Tocris Bioscience

1030.9 g/mol (hydrate) Cayman Chemical

1168.92 g/mol TargetMol

Appearance White to off-white solid Sigma-Aldrich

Purity >95% (HPLC) Sigma-Aldrich

>90% Cayman Chemical

Solubility in Water Soluble Sigma-Aldrich

35 mg/mL Sigma-Aldrich

25 mg/mL Sigma-Aldrich

100 mM Cayman Chemical

105.3 mg/mL (90.08 mM) TargetMol

Storage (Solid) 2-8°C Sigma-Aldrich

-20°C (for up to 3 years) TargetMol, Cayman Chemical

Storage (Stock Solution) 20°C (for up to 1 month) or MedChemExpress

-80°C (for up to 6 months)

Experimental Protocols
Protocol 1: Preparation of a 10 mM NF023 Hexasodium

Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of NF023 hexasodium salt
in sterile water.

Materials:

NF023 hexasodium salt powder

Sterile, nuclease-free water

Vortex mixer

Sonicator (optional, but recommended)[1]

Sterile 0.22 pum syringe filter

Sterile microcentrifuge tubes or cryovials

Procedure:

Equilibration: Allow the vial of NFO023 hexasodium salt powder to equilibrate to room
temperature before opening to prevent condensation.

» Weighing: Accurately weigh the desired amount of NFO23 powder in a sterile microcentrifuge
tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 1.163 mg of NF023
(based on a molecular weight of 1162.88 g/mol ).

e Solubilization: Add the appropriate volume of sterile water to the tube. For a 10 mM stock, if
you weighed 1.163 mg, add 1 mL of water.

 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound
does not fully dissolve, sonication is recommended to aid dissolution.[1]

 Sterilization: To ensure sterility for cell-based assays, filter the stock solution through a 0.22
um syringe filter into a new sterile tube.[2] This step is critical for preventing contamination of
cell cultures.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials to minimize freeze-thaw cycles.[3] Store the aliquots at
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-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6
months).[2]

Note: Always refer to the manufacturer's datasheet for the specific molecular weight of the lot
you are using to ensure accurate concentration calculations.

Visualizations

Experimental Workflow: NF023 Stock Solution
Preparation
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Workflow for NFO23 Stock Solution Preparation
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Caption: A flowchart illustrating the step-by-step process for preparing a sterile stock solution of
NF023.

Signaling Pathway: Mechanism of Action of NF023
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Caption: A diagram showing NF023's dual inhibitory action on P2X1 receptors and Goo/i
proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NF023 hexasodium | P2X Receptor | TargetMol [targetmol.com]

2. medchemexpress.com [medchemexpress.com]

3. NF023 A suramin analog that acts as a selective and direct G-protein antagonist for a-
subunits of the Go/Gi group (EC50 ~ 300 nM). | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Application Notes and Protocols for NFO23 Hexasodium
Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139560#how-to-prepare-nf023-hexasodium-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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